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Compound of Interest

Compound Name: Furfuryl glycidyl ether

Cat. No.: B009698 Get Quote

An in-depth technical guide on the physical properties of Furfuryl Glycidyl Ether (FGE),

tailored for researchers, scientists, and professionals in drug development.

Introduction
Furfuryl Glycidyl Ether (FGE), identified by CAS number 5380-87-0, is a chemical

intermediate recognized for its role as a reactive diluent in epoxy resin systems.[1] Its

molecular structure, featuring both a furan ring and an epoxide group, allows it to be chemically

integrated into polymer matrices, enhancing properties such as viscosity, flexibility, and thermal

resistance.[1][2] This guide provides a detailed overview of key physical properties of FGE,

specifically its boiling point and refractive index, and outlines the standard methodologies for

their experimental determination.

Physical and Chemical Properties
FGE is a liquid at room temperature, typically appearing colorless to yellow or brown.[3][4] It

has a molecular formula of C₈H₁₀O₃ and a molecular weight of approximately 154.16 g/mol .[5]

The density of FGE is recorded as 1.122 g/mL at 25 °C.[6]

Data Summary
The primary physical properties of Furfuryl Glycidyl Ether are summarized in the table below

for clear reference and comparison.
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Physical Property Value Conditions

Boiling Point 103-104 °C at 11 mmHg

Refractive Index 1.4800 - 1.4820 at 20°C, 589 nm

Density 1.122 g/mL at 25 °C

Molecular Weight 154.16 g/mol

Molecular Formula C₈H₁₀O₃

[Sources:[1][3][6][7]]

Experimental Protocols
The following sections detail the standard experimental procedures for determining the boiling

point and refractive index of a liquid sample like FGE.

Determination of Boiling Point (Micro-Boiling Point
Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. For small sample volumes, the micro-boiling point method is highly effective.[8][9]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block heater)

Clamps and stand

Procedure:
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Sample Preparation: Add a small amount (a few milliliters) of the liquid FGE into the fusion

tube.[10]

Capillary Insertion: Place the capillary tube into the fusion tube with its open end submerged

in the liquid.[10]

Apparatus Assembly: Attach the fusion tube to a thermometer, ensuring the sample is level

with the thermometer bulb. Immerse the assembly in the heating bath (Thiele tube or

aluminum block).[8]

Heating: Begin heating the apparatus gently. As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a slow stream of bubbles.[8][9]

Observation: Upon reaching the boiling point, the vapor pressure of the FGE will equal the

atmospheric pressure, resulting in a rapid and continuous stream of bubbles from the

capillary tube.[11]

Temperature Reading: Stop heating when a steady stream of bubbles is observed. The

bubble stream will slow down and eventually stop. The temperature at which the liquid just

begins to enter the capillary tube is the boiling point of the sample. Record this temperature.

[8][11]

Determination of Refractive Index
The refractive index measures how much the path of light is bent when entering a material.[12]

It is a fundamental property used for substance identification and purity assessment. An Abbe

refractometer is a common instrument for this measurement.[12]

Apparatus:

Abbe Refractometer

Constant temperature water bath

Light source (typically a sodium lamp, 589 nm)

Dropper or pipette
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Solvent for cleaning (e.g., acetone or ethanol) and soft tissue paper

Procedure:

Instrument Calibration: Calibrate the refractometer using a standard sample with a known

refractive index, such as distilled water.

Temperature Control: Connect the refractometer prisms to a constant temperature water

bath set to the desired temperature (e.g., 20°C), as the refractive index is temperature-

dependent.[13]

Sample Application: Open the prism assembly of the refractometer. Using a clean dropper,

place a few drops of FGE onto the surface of the lower prism. Ensure the liquid spreads to

form a thin layer.

Measurement: Close the prisms. Direct the light source towards the prism assembly. Look

through the eyepiece and adjust the control knob until the light and dark fields converge into

a sharp, distinct line.

Reading the Value: Adjust the compensator to eliminate any color fringes and sharpen the

dividing line. Read the refractive index value from the instrument's scale.

Cleaning: After the measurement, clean the prism surfaces thoroughly with a soft tissue

moistened with an appropriate solvent (e.g., ethanol or acetone) to prevent contamination of

future samples.

Visualized Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of FGE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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